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Compound of Interest

Compound Name: Prolixin

Cat. No.: B195928 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

active pharmaceutical ingredients like Prolixin (fluphenazine) is paramount. This document

provides immediate, essential safety protocols, personal protective equipment (PPE)

recommendations, and disposal plans to minimize risk and ensure a safe laboratory

environment.

Personal Protective Equipment (PPE)
Consistent use of appropriate PPE is the first line of defense against exposure. The following

table summarizes the recommended equipment when handling Prolixin in a laboratory setting.
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Body Part Recommended Protection Specifications

Eyes/Face Safety Goggles

Tightly fitting with side-shields,

conforming to EN 166 (EU) or

NIOSH (US).[1]

Hands Protective Gloves

Impervious material. Must be

inspected prior to use. Follow

EU Directive 89/686/EEC and

the standard EN 374.[1]

Skin/Body Protective Clothing

Impervious and, where

applicable, fire/flame resistant

clothing.[1][2]

Respiratory Respirator

NIOSH-approved N100 or

CEN-approved FFP3

particulate respirators are

recommended as a backup to

engineering controls.[1] A full-

face supplied air respirator

should be used if it is the sole

means of protection.[1]

Handling and Storage
Proper handling and storage procedures are critical to maintaining the integrity of the

compound and the safety of personnel.

Handling:

Work in a well-ventilated area, preferably within a laboratory fume hood or other local

exhaust ventilation system.[1]

Avoid contact with skin and eyes.[1]

Prevent the formation of dust and aerosols.[1]

Wash hands thoroughly after handling.[3]
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Do not eat, drink, or smoke in areas where Prolixin is handled.[2]

Storage:

Keep containers tightly closed in a dry and well-ventilated place.[1]

Store at recommended temperatures, which may include refrigeration or freezing for pure

forms and solutions.[2]

Protect from light.[3]

Emergency Procedures: Spills and Accidental
Exposure
A clear and practiced emergency plan is essential for mitigating the effects of accidental spills

or exposure.

Accidental Release (Spill) Workflow

The following diagram outlines the procedural steps for managing a Prolixin spill in a

laboratory setting.
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Prolixin Spill Response Workflow

Spill Occurs

Evacuate Immediate Area
Keep Unnecessary Personnel Away

Don Appropriate PPE
(Gloves, Goggles, Respirator, Protective Clothing)

Ensure Adequate Ventilation

Contain the Spill
(Use inert absorbent material like sand or diatomite)

Clean Up Spill
(Sweep or vacuum up, avoid generating dust)

Decontaminate the Area
(Wash spill site with alcohol or detergent solution)

Dispose of Waste
(Collect in a suitable, sealed container for disposal)

Report the Incident
(Follow institutional protocols)

Click to download full resolution via product page

Prolixin Spill Response Workflow
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First Aid Measures for Accidental Exposure

Exposure Route First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult, provide respiratory support. Seek

medical attention if symptoms persist.[1]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with soap and plenty of

water. Consult a doctor.[1]

Eye Contact
Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.[1]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.[1]

Disposal Plan
Proper disposal of Prolixin and contaminated materials is crucial to prevent environmental

contamination and accidental exposure.

Unused Medication: Do not flush down the toilet or pour into a drain unless specifically

instructed to do so.[4][5] Unused or expired medication should ideally be disposed of through

a drug take-back program.[6]

Alternative Disposal: If a take-back program is not available, mix the medication with an

undesirable substance such as used coffee grounds or cat litter, place it in a sealed plastic

bag, and dispose of it in the household trash.[6][7]

Contaminated Materials: All materials used to clean up spills (absorbents, PPE, etc.) should

be collected in a suitable, sealed container and disposed of as chemical waste in an

approved facility, following local regulations.[1][8]

Sharps: Needles and syringes should be disposed of in a designated sharps container.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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